4-(1-Methyl-3-phenylpropyl)morpholine

• CAS No.: 2832-95-3
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 4-(4-phenylbutan-2-yl)morpholine
• InChI: InChI=1S/C14H21NO/c1-13(15-9-11-16-12-10-15)7-8-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3
• InChI Key: DSNGTKFWFLUXMW-UHFFFAOYSA-N
• SMILES: CC(CCC1=CC=CC=C1)N2CCOCC2

Description

4-(1-Methyl-3-phenylpropyl)morpholine is a morpholine derivative featuring a propyl chain substituted with both a methyl group and a phenyl group at the third carbon. Morpholine derivatives are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their tunable physicochemical properties.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared below with five morpholine derivatives, highlighting substituent-driven differences in properties and applications.

Compound Name	Substituents	Key Properties/Applications	References
4-(1-Methyl-3-phenylpropyl)morpholine	Propyl chain: 1-methyl, 3-phenyl	Potential biological activity; listed in toxicity databases
Fomocaine	Propyl chain: 3-[4-(phenoxymethyl)phenyl]	Local anesthetic; higher molecular weight due to phenoxymethyl group
4-(2-Chloro-3-phenylpropyl)morpholine	Propyl chain: 2-chloro, 3-phenyl	Chlorine substituent increases electrophilicity; used in synthetic intermediates
4-(3-Chloropropyl)morpholine	Propyl chain: 3-chloro	Irritant (GHS hazard); simpler structure with industrial applications
VPC-14449	Thiazole and dibromoimidazole substituents	Brominated structure; synthesis challenges due to regiochemistry (e.g., NMR discrepancies)
N-aminopropylmorpholine	Propyl chain: 3-amino	Water-soluble; used in fiber synthesis and chemical intermediates